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Compound of Interest

Compound Name: 4-Bromo-1,1,2-trifluoro-1-butene

Cat. No.: B151897

An In-depth Technical Guide to the Safety of 4-Bromo-1,1,2-trifluoro-1-butene

This technical guide provides a comprehensive overview of the safety data for 4-Bromo-1,1,2-
trifluoro-1-butene (CAS No. 10493-44-4), designed for researchers, scientists, and
professionals in drug development. The information is compiled from various safety data sheets
and chemical databases.

Chemical Identification

e Chemical Name: 4-Bromo-1,1,2-trifluoro-1-butene[1][2]

e Synonyms: 4-Bromo-1,1,2-trifluorobut-1-ene, 3,4,4-Trifluoro-3-butenyl Bromide[2][3]
« CAS Number: 10493-44-4[1][4][5]

o EC Number: 234-019-2[1][2][5]

» Molecular Formula: CaH4BrFs[1][2][6]

e Molecular Weight: 188.97 g/mol [1][2][5]

e Chemical Structure:

o SMILES: C(\CBrC(=C(F)F)F[2]
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o InChl: INChl=1S/C4H4BrF3/c5-2-1-3(6)4(7)8/h1-2H2[2][5]

Physical and Chemical Properties

The physical and chemical properties of 4-Bromo-1,1,2-trifluoro-1-butene are summarized in
the table below. This data is essential for the safe handling and storage of the compound.

Property Value References

Colorless to brown-yellow

Physical State liquid [112171181
Boiling Point 95-98 °C [21[5][9][10]
Density 1.639 g/mL at 25 °C [2][5][9][10]
Refractive Index (n20/D) 1.401 - 1.402 [21I51[71[9]
Flash Point 17 °C (62.6 °F) - closed cup [2][5]
Water Solubility Not miscible or difficult to mix [71[9]1[10]

Hazard Identification and Classification

4-Bromo-1,1,2-trifluoro-1-butene is classified as a hazardous chemical under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][4] The signal word
for this chemical is "Danger".[1][4][5]
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Hazard
Hazard Class Category GHS Code References
Statement
Flammable Highly flammable
o 2 H225 o [1][5]
Liquids liquid and vapor
Acute Toxicity, Harmful if
4 H302 [1][5]
Oral swallowed
Acute Toxicity, Harmful in
4 H312 ) ) [1][5]
Dermal contact with skin
Acute Toxicity, Harmful if
] 4 H332 ] [1]
Inhalation inhaled
Skin
) o Causes skin
Corrosion/Irritatio 2 H315 o [3][4]
irritation

n

Serious Eye )
Causes serious

Damage/Eye 2/2A H319 S [11[31141I5]
eye irritation

Irritation
Specific Target
o May cause
Organ Toxicity ]
] H335 respiratory [11[4115]
(Single N
irritation
Exposure)

GHS Pictograms and Precautionary Statements

The hazards associated with this chemical require specific precautionary measures. The logical
flow from hazard identification to safety precautions is crucial for safe handling.
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Hazard Identification

H302/312/332: Harmful Precautionary Statements
P305+P351+P338: IF IN EYES: Rinse cautiously
H335: Respiratory Irritation

GHISA;CO [AIT)S P261: Avoid breathing vapors
R EHCRSE VN SN [T EN ) S+ Exclamation Mark
T | P280: Wear protective gloves/eye protection
H315: Skin Irritation > Flame
|
[

P210: Keep away from heat/sparks

H225: Highly Flammable

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow for 4-Bromo-1,1,2-trifluoro-1-butene.

Toxicological Information and Experimental
Protocols

The toxicological properties of 4-Bromo-1,1,2-trifluoro-1-butene have not been fully
investigated.[4] Inhalation of high vapor concentrations may lead to symptoms such as
headache, dizziness, nausea, and vomiting.[4]

Detailed, substance-specific experimental protocols for 4-Bromo-1,1,2-trifluoro-1-butene are
not publicly available in the reviewed safety data sheets. Hazard classifications are typically
determined using standardized testing methods, such as those established by the Organisation
for Economic Co-operation and Development (OECD). Below are the likely experimental
methodologies used to determine the skin and eye irritation potential of this chemical.
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Skin Irritation Testing (OECD Test Guideline 439)

The "Causes skin irritation (Category 2)" classification is determined using an in vitro
reconstructed human epidermis (RhE) model, as outlined in OECD Guideline 439.[3][5][9][11]
This method is a non-animal alternative to traditional rabbit skin tests.[1]

Methodology:

Tissue Preparation: Commercially available RhE models, which mimic the upper layers of
human skin, are equilibrated in a culture medium.[3]

o Chemical Application: A precise amount of the test chemical is applied directly to the surface
of the tissue models.[3]

 Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes),
followed by rinsing and a longer recovery period (e.g., 42 hours).[3]

 Viability Assessment: Cell viability is measured using a colorimetric assay, such as the MTT
assay. In this test, viable cells convert the yellow MTT dye into a blue formazan salt, which is
then extracted and quantified.[3]

» Classification: The viability of the treated tissues is compared to that of negative controls. If
the mean tissue viability is reduced to < 50%, the chemical is classified as a skin irritant
(GHS Category 2).[3]

Eye Irritation Testing (OECD Test Guideline 405)

The "Causes serious eye irritation (Category 2)" classification is typically determined based on
data from in vivo or ex vivo tests as described in OECD Guideline 405.[2][4][10][12] This
guideline emphasizes a weight-of-the-evidence approach to minimize animal testing.[4][10]

Methodology:

« Initial Assessment: Before any animal testing, all existing data is reviewed, including results
from validated in vitro or ex vivo tests and data from structurally related chemicals.[4][10]

e Animal Model: If necessary, the test is conducted using albino rabbits.[12]
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» Chemical Application: A single dose of the test substance is applied into the conjunctival sac
of one eye of the animal. The other eye serves as a control.[2][12] The use of topical
anesthetics and systemic analgesics is recommended to minimize pain and distress.[4][12]

o Observation: The eyes are examined for signs of irritation at specific intervals (e.g., 1, 24, 48,
and 72 hours) after application.[12] Observations include scoring lesions of the cornea, iris,
and conjunctiva.[2]

» Classification: The severity and reversibility of the observed ocular lesions determine the
classification. Effects that are fully reversible within 21 days of observation typically lead to a
"Category 2" classification for eye irritation.[13]
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Preparation

Equilibrate Reconstructed
Human Tissue (RhE/RhCE)

Apply Negative (e.g., PBS) Apply Test Chemical
& Positive (e.g., SDS) Controls (4-Bromo-1,1,2-trifluoro-1-butene)

Exposurev& Incubatior

Incubate for Exposure Period
(e.g., 60 min)

;

Rinse Tissues

l

Incubate for Recovery Period
(e.g., 42 hours)

Anavlysis

Perform MTT Assay
(Measure Cell Viability)

.

Quantify Formazan Product
(Spectrophotometry)

l

Calculate % Viability vs. Control

Classification

Viability < 50%6?

Yes No

Classify as Irritant . .
(GHS Category 2) Classify as Non-Irritant
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Caption: Generalized workflow for in vitro skin/eye irritation testing (e.g., OECD TG 439).
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Handling, Storage, and Personal Protective
Equipment
Handling

e Handle in accordance with good industrial hygiene and safety practices.[4]
e Wash hands and any exposed skin thoroughly after handling.[4]

» Use only outdoors or in a well-ventilated area.[4]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

» Use explosion-proof electrical, ventilating, and lighting equipment.[4]

o Keep away from open flames, hot surfaces, and sources of ignition.[4][9] Take precautionary
measures against static discharge.[4]

Storage
» Keep the container tightly closed in a dry and well-ventilated place.[4]
o Store in a flammables area.[4][7][9]

o Keep away from heat, sparks, and flame.[4]

e This material is noted to be air and light sensitive; storage under nitrogen may be
recommended.[4][7][9]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or goggles. Use of a face shield
is also recommended.[5]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

[51°]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required. If exposure limits are exceeded or irritation is experienced,
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use an approved respirator.[4][5]

Emergency Measures

In Case of Fire: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam to
extinguish.[7] Do not use a solid water stream as it may spread the fire.

Accidental Release: Remove all sources of ignition. Use spark-proof tools and explosion-
proof equipment. Ensure adequate ventilation. Absorb the spill with inert material (e.g., sand,
silica gel) and place it in a suitable, closed container for disposal.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-1,1,2-trifluoro-1-butene safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151897#4-bromo-1-1-2-trifluoro-1-butene-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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